Cas no 90430-82-3 (Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)-)

Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)- structure
90430-82-3 structure
Product name:Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)-
CAS No:90430-82-3
MF:C54H84S6
MW:925.634768486023
CID:788775
PubChem ID:13160206

Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)- Chemical and Physical Properties

Names and Identifiers

    • Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)-
    • 2,3,6,7,10,11-hexakis(hexylsulfanyl)triphenylene
    • DTXSID70523397
    • 90430-82-3
    • 2,3,6,7,10,11-hexakis-(hexylthio)-triphenylene
    • SCHEMBL184767
    • Inchi: InChI=1S/C54H84S6/c1-7-13-19-25-31-55-49-37-43-44(38-50(49)56-32-26-20-14-8-2)46-40-52(58-34-28-22-16-10-4)54(60-36-30-24-18-12-6)42-48(46)47-41-53(59-35-29-23-17-11-5)51(39-45(43)47)57-33-27-21-15-9-3/h37-42H,7-36H2,1-6H3
    • InChI Key: XUGANSMMMYTZPV-UHFFFAOYSA-N
    • SMILES: CCCCCCSC1=C(C=C2C(=C1)C3=CC(=C(C=C3C4=CC(=C(C=C24)SCCCCCC)SCCCCCC)SCCCCCC)SCCCCCC)SCCCCCC

Computed Properties

  • Exact Mass: 924.48972972g/mol
  • Monoisotopic Mass: 924.48972972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 36
  • Complexity: 807
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 22
  • Topological Polar Surface Area: 152Ų

Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)- Related Literature

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